Cas no 35087-29-7 (2-pyrazolin-5-one, 3-isobutyl-)

• Product Name: 2-pyrazolin-5-one, 3-isobutyl-
• CAS No: 35087-29-7
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 919835
• Update Time: 2024-06-14

2-pyrazolin-5-one, 3-isobutyl- Chemical and Physical Properties

Names and Identifiers

• 2-pyrazolin-5-one, 3-isobutyl-
• 5-isobutyl-1,2-dihydro-pyrazol-3-one
• 2,4-DIHYDRO-5-(2-METHYLPROPYL)-3H-PYRAZOL-3-ONE
• 3H-Pyrazol-3-one, 2,4-dihydro-5-(2-methylpropyl)-

• Inchi： 1S/C7H12N2O/c1-5(2)3-6-4-7(10)9-8-6/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： PWHAMHNZTMGTKF-UHFFFAOYSA-N
• SMILES： N1=C(CC(C)C)CC(=O)N1

Computed Properties

• Exact Mass: 140.09506

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• PSA: 41.46
• pka: 13.10±0.40(Predicted)